Cas no 2229533-14-4 (1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol)

• Product Name: 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol
• CAS No: 2229533-14-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6093800
• PubChem ID: 165675024
• Update Time: 2025-05-21

1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol
• EN300-1805827
• 2229533-14-4
• [1-(1-methyl-1H-indazol-3-yl)cyclobutyl]methanol

• Inchi： 1S/C13H16N2O/c1-15-11-6-3-2-5-10(11)12(14-15)13(9-16)7-4-8-13/h2-3,5-6,16H,4,7-9H2,1H3
• InChI Key： WJLWRIZWMPNEGE-UHFFFAOYSA-N
• SMILES： OCC1(C2C3C=CC=CC=3N(C)N=2)CCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol (CAS No. 2229533-14-4): Properties, Applications, and Research Insights

The compound 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol (CAS No. 2229533-14-4) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. As a derivative of the indazole family, this molecule combines a cyclobutylmethanol moiety with a methyl-substituted indazole core, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

In recent years, the demand for heterocyclic compounds like 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol has surged, driven by advancements in medicinal chemistry and catalysis. The compound's sp3-rich character aligns with the industry's shift toward three-dimensional molecular architectures, which often exhibit improved bioavailability and selectivity compared to flat aromatic systems. This trend is frequently discussed in forums addressing fragment-based drug design and lead optimization strategies.

Synthetic routes to CAS 2229533-14-4 typically involve Pd-catalyzed cross-coupling reactions or cyclobutane ring formation methodologies, reflecting the growing emphasis on sustainable chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's high purity, a critical factor for researchers investigating its structure-activity relationships (SAR). These techniques are frequently searched in conjunction with quality control protocols for pharmaceutical intermediates.

The physicochemical properties of 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol—including its logP value, hydrogen bond donors/acceptors, and molecular weight—position it favorably within Lipinski's Rule of Five parameters. This makes the compound particularly relevant to discussions about oral drug candidates, a recurring theme in preclinical development webinars and patent literature. Computational studies using molecular docking software further highlight its potential as a kinase inhibitor scaffold, addressing frequent queries about targeted cancer therapies.

Ongoing investigations explore the compound's utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrader technologies. Its terminal hydroxyl group serves as an ideal handle for E3 ligase linker conjugation, a technique dominating recent publications in chemical biology. Such applications resonate with trending searches about protein degradation and next-generation therapeutics.

From a commercial perspective, CAS 2229533-14-4 suppliers emphasize its stability under standard storage conditions and compatibility with automated synthesis platforms—key considerations for laboratories adopting high-throughput screening workflows. The compound's structural novelty also makes it a frequent subject in intellectual property analyses, particularly regarding patent landscaping strategies for biopharmaceutical startups.

Environmental and safety assessments of 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol confirm its alignment with green chemistry principles, addressing growing concerns about sustainable manufacturing in the fine chemicals sector. These findings respond to increasing regulatory scrutiny and investor interest in ESG-compliant research practices, topics frequently raised in industry benchmarking reports.

In conclusion, 1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanol represents a compelling case study at the intersection of cutting-edge synthetic chemistry and translational medicine. Its multifaceted applications continue to inspire innovative research across drug discovery pipelines, while its commercial availability accelerates investigations into previously undruggable targets—an area generating substantial buzz in both academic literature and biotech investment circles.